Cas no 110722-47-9 ( )

• Product Name: &nbsp
• CAS No: 110722-47-9
• MF: C₉H₈BrNS
• MW: 242.135519981384
• CID: 867186
• PubChem ID: 14810676
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-6-methyl-1,3-benzothiazole
• 2-(BROMOMETHYL)-6-METHYLBENZOTHIAZOLE
• DTXSID30564281
• 110722-47-9
• SCHEMBL15086785
•  

• Inchi： 1S/C9H8BrNS/c1-6-2-3-7-8(4-6)12-9(5-10)11-7/h2-4H,5H2,1H3
• InChI Key： JMQNWJRZADSZKL-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C=CC(C)=CC=2S1

Computed Properties

• Exact Mass: 240.95608g/mol
• Monoisotopic Mass: 240.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.1Ų